2-Bromo-6-methylpyridine
Overview
Description
2-Bromo-6-methylpyridine is a bromopyridine derivative. It is formed when 2-chloro-6-methylpyridine is heated with bromotrimethylsilane. Its synthesis from various methods have been reported.
Scientific Research Applications
1. Pharmaceutical and Chemical Intermediates
2-Bromo-6-methylpyridine serves as a crucial intermediate in pharmaceutical and chemical synthesis. For instance, Xu Liang (2010) noted the use of 2-amino-6-bromopyridine, a derivative of this compound, in producing important pharmaceutical intermediates, highlighting its value in synthetic chemistry (Xu Liang, 2010).
2. Synthesis of Complex Compounds
Martin Bette and D. Steinborn (2012) demonstrated the use of this compound in synthesizing tetrakis(2-pyridyl)tin compounds, showcasing its role in forming complex chemical structures (Bette & Steinborn, 2012).
3. Selective Bromination Processes
The compound plays a role in selective bromination processes, as detailed by M. A. Gray, L. Konopski, and Y. Langlois (1994), who used 2-methoxy-6-methylpyridine, a related compound, for regioselective bromination (Gray, Konopski, & Langlois, 1994).
4. Convertible Isocyanides in Multicomponent Chemistry
Gydo van der Heijden et al. (2016) highlighted the use of 2-bromo-6-isocyanopyridine as a convertible isocyanide in multicomponent chemistry, demonstrating its efficiency and stability in synthetic applications (van der Heijden et al., 2016).
5. Electrochemical Coupling in Organic Synthesis
Jadson L. Oliveira et al. (2012) explored the electrochemical coupling of mono and dihalopyridines catalyzed by nickel complexes, including this compound, for the synthesis of complex organic compounds (Oliveira et al., 2012).
6. Synthesis and Crystal Structure Analysis
Wang, Nong, Sht, and Qi (2008) utilized this compound derivatives for synthesizing new Schiff base compounds, providing insights into their crystal structures and potential antibacterial activities (Wang, Nong, Sht, & Qi, 2008).
7. Suzuki Cross-Coupling Reactions
Gulraiz Ahmad et al. (2017) conducted Suzuki cross-coupling reactions using this compound derivatives, demonstrating its role in creating novel pyridine-based compounds with potential biological activities (Ahmad et al., 2017).
Safety and Hazards
2-Bromo-6-methylpyridine causes skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and ensuring adequate ventilation is advised .
Mechanism of Action
Target of Action
As a bromopyridine derivative, it is often used as an intermediate in organic synthesis . The specific targets would depend on the final compound being synthesized and its intended biological activity.
Mode of Action
2-Bromo-6-methylpyridine interacts with its targets through its bromine atom, which is a good leaving group, and its pyridine ring, which can participate in various chemical reactions . The exact mode of action would depend on the specific reaction conditions and the other reactants involved.
Action Environment
The action of this compound is influenced by various environmental factors such as temperature, pH, and the presence of other reactants . Its stability can be affected by light, heat, and moisture . Proper storage in a dry, cool, and well-ventilated place is recommended to maintain its stability .
Biochemical Analysis
Biochemical Properties
It is known that bromopyridines, such as 2-Bromo-6-methylpyridine, can participate in various biochemical reactions due to the presence of the bromine atom, which can be replaced by other groups in nucleophilic substitution reactions
Cellular Effects
It is known that bromopyridines can influence cell function
Molecular Mechanism
It is known that bromopyridines can bind to biomolecules and inhibit or activate enzymes
Properties
IUPAC Name |
2-bromo-6-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN/c1-5-3-2-4-6(7)8-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOHDPICLICFSOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70201229 | |
Record name | 2-Bromo-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5315-25-3 | |
Record name | 2-Bromo-6-methylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5315-25-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-6-methylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005315253 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-6-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.795 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the main synthetic applications of 2-bromo-6-methylpyridine?
A1: this compound serves as a crucial starting material for synthesizing various compounds, particularly substituted bipyridine derivatives. These derivatives are frequently employed as ligands in coordination chemistry.
Q2: Can the bromine atom in this compound be replaced by other halogens?
A: Yes, the bromine atom in this compound can be substituted with other halogens using silyl-mediated halogen exchange reactions []. For instance, treating it with bromotrimethylsilane replaces the bromine with an iodine atom, resulting in 2-iodo-6-methylpyridine. Notably, this method also allows for chlorine replacement with bromine or iodine using the corresponding trimethylsilyl halides.
Q3: Does this compound undergo any unique reactions besides halogen exchange?
A: Interestingly, this compound can undergo a ring transformation reaction when treated with potassium amide in liquid ammonia []. This reaction yields 4-amino-2-methylpyrimidine, showcasing an unusual reactivity profile beyond typical halogen substitutions.
Q4: What is known about the spectroscopic characterization of this compound?
A4: While specific spectroscopic data is not extensively detailed within the provided abstracts, several techniques are routinely employed for characterizing this compound and its derivatives. These include:
- NMR spectroscopy (1H, 13C, 119Sn): Used to determine the structure and purity of the compound, as well as to study its interactions with other molecules [].
- Single-crystal X-ray diffraction: Provides detailed information about the three-dimensional structure and bonding characteristics of the compound and its derivatives [].
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